4-(Chloromethyl)-2-(furan-3-yl)-1,3-thiazole

• IUPAC Name: 4-(chloromethyl)-2-(furan-3-yl)-1,3-thiazole
• InChI: InChI=1S/C8H6ClNOS/c9-3-7-5-12-8(10-7)6-1-2-11-4-6/h1-2,4-5H,3H2
• InChI Key: DYRZAJBGUCIJFG-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C2=NC(=CS2)CCl
• Molecular Formula: C8H6ClNOS
• Molecular Weight: 199.66 g/mol

Description

4-(Chloromethyl)-2-(furan-3-yl)-1,3-thiazole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a heterocyclic organic compound that contains a thiazole ring, a furan ring, and a chloromethyl group.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research on compounds structurally related to 4-(Chloromethyl)-2-(furan-3-yl)-1,3-thiazole has contributed significantly to the field of chemical synthesis and structural analysis. For example, studies have focused on synthesizing novel compounds with potential electronic and optical properties. The synthesis of furan and benzochalcogenodiazole-based monomers through a donor–acceptor approach illustrates the broader category of research where such compounds are synthesized for their interesting electronic characteristics. These monomers, when polymerized, exhibit lower oxidation potentials and red shifts in their absorption spectra, indicating significant intramolecular charge transfer properties (İçli-Özkut et al., 2013).

Antimicrobial and Anticancer Activities

Another area of research involves evaluating the biological activities of thiazole derivatives. For instance, a study on the synthesis of pyridines, thioamides, thiazole, urea, quinazoline, β-naphthyl carbamate, and pyrano[2,3-d]thiazole derivatives revealed that these compounds exhibit various degrees of biological activity, including antimicrobial and anticancer properties. Some of these synthesized compounds showed high cytotoxicity against certain cancer cell lines, suggesting their potential as anticancer agents (Zaki et al., 2018).

Liquid Crystalline Properties

The study of liquid crystalline properties of heterocyclic compounds containing furan and thiophene units alongside 1,3,4-oxadiazole/thiadiazole rings has shown that these compounds can form mesophases, which are influenced by the type of heterocyclic ring present. This research contributes to understanding the effect of different rings on the liquid crystalline behavior of such compounds, providing insights that are valuable for designing new liquid crystalline materials (Han et al., 2009).